Cas no 2229562-36-9 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-dimethylpropan-1-ol)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-dimethylpropan-1-ol
• CAS No: 2229562-36-9
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 5891755
• PubChem ID: 165763921
• Update Time: 2025-08-05

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-dimethylpropan-1-ol
• 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2,2-dimethylpropan-1-ol
• 2229562-36-9
• EN300-2005917

• Inchi： 1S/C14H26O/c1-13(2,9-15)8-10-5-6-11-7-12(10)14(11,3)4/h10-12,15H,5-9H2,1-4H3
• InChI Key： KBLZABWEXYGGPB-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 210.198365449g/mol
• Monoisotopic Mass: 210.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-dimethylpropan-1-ol

Introduction to Compound with CAS No. 2229562-36-9 and Product Name: 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-dimethylpropan-1-ol

The compound with the CAS number 2229562-36-9 and the product name 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-dimethylpropan-1-ol represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its intricate bicyclic structure and bulky alkyl substituents, has garnered significant attention due to its potential applications in medicinal chemistry and drug development.

The molecular framework of this compound consists of a bicyclo3.1.1heptane core, which is a three-membered bicyclic system with a unique spatial arrangement of atoms. This core structure is further functionalized with 6,6-dimethyl groups, which contribute to the steric bulk of the molecule. The presence of these bulky substituents not only influences the compound's physical properties but also its biological activity.

The alcohol functional group at the 1-position of the 2,2-dimethylpropanyl chain adds another layer of complexity to the molecule. This hydroxyl group can participate in various chemical reactions, including hydrogen bonding and esterification, making it a versatile moiety for further derivatization. The combination of these structural features makes this compound a promising candidate for exploring new pharmacophores and therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds with complex cyclic structures for their potential pharmacological effects. The bicyclo3.1.1heptane scaffold has been particularly studied for its ability to mimic natural products and exhibit unique biological activities. For instance, derivatives of this scaffold have shown promise in inhibiting certain enzymes and receptors involved in inflammatory responses and cancer progression.

The dimethyl groups attached to the bicyclic core contribute to the lipophilicity of the compound, which is often an important factor in drug bioavailability and membrane permeability. By tuning the size and distribution of these substituents, researchers can fine-tune the pharmacokinetic properties of the molecule, making it more suitable for therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. The presence of both the alcohol group and the bicyclic core provides multiple sites for chemical modification. This allows chemists to explore a wide range of derivatives by introducing different functional groups or by altering the stereochemistry of the molecule.

Recent studies have highlighted the importance of steric hindrance in modulating biological activity. Compounds with bulky substituents often exhibit enhanced binding affinity to target proteins due to their ability to occlude non-specific binding sites. The 6,6-dimethylbicyclo3.1.1heptan-2-yl moiety in this compound is a prime example of how steric effects can be leveraged to improve drug efficacy.

The hydroxyl group at the 1-position also opens up possibilities for exploring different chemical reactions that can lead to novel derivatives. For example, esterification or etherification of this alcohol can yield compounds with altered solubility profiles and improved metabolic stability. These modifications are crucial for developing drugs that can be effectively administered orally or through other routes.

Moreover, the compound's structure suggests potential applications in materials science beyond pharmaceuticals. The rigid bicyclic framework combined with bulky substituents can make it an interesting candidate for designing polymers or liquid crystals with specific mechanical or optical properties.

In conclusion, the compound with CAS no. 2229562-36-9 and product name 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2,2-dimethylpropan-1-ol represents a structurally complex and versatile molecule with significant potential in both pharmaceutical research and materials science. Its unique combination of a bicyclic core, bulky dimethyl groups, and an alcohol functional group makes it an exciting subject for further exploration and development.